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CAS No.: 68941-95-7

Cat. No.: S766250

Introduction

5-Fluorouracil (5-FU) remains a cornerstone chemotherapeutic agent for treating solid tumors, including
colorectal, breast, and head and neck cancers [1]. Therapeutic drug monitoring is crucial due to 5-FU's
narrow therapeutic index and significant inter-individual variability in metabolism [2]. Liquid
chromatography-tandem mass spectrometry (LC-MS/MS) has emerged as the gold standard for 5-FU
quantification due to its superior sensitivity, specificity, and rapid analysis capabilities compared to historical

methods [3] [1].

This application note details a validated LC-MS/MS method for quantifying 5-FU in human plasma using 5-
Fluorouracil-13C1°Nz as the stable isotope-labeled internal standard. The method employs efficient liquid-

liquid extraction and delivers robust performance suitable for clinical research applications [2].

Experimental Protocol

Chemicals and Reagents

e 5-FU Certified Reference Standard and 5-FU-**C*>N: Internal Standard (IS) (Toronto Research
Chemicals)

¢ HPLC-grade acetonitrile, methanol, and ethyl acetate

¢ Formic acid (analytical grade)
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e Water (ultrapure, 18.2 MQ-cm)

Sample Preparation (Liquid-Liquid Extraction)

The following workflow illustrates the sample preparation procedure:
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5-FU Plasma Sample Preparation Workflow

(Start with 50 pL plasma sample)

Add 5 L Internal Standard

(20 pg/mL in methanol)

(Vortex mix for 30 seconds)

Add 500 pL ethyl acetate

containing 0.1% formic acid

(Vortex mix for 30 seconds)

Centrifuge at 16,100 x g
for 2 minutes

Transfer 400 pL of
supernatant (organic layer)

Evaporate to dryness
under Nz at 40°C

Reconstitute in 75 pL of
0.1% formic acid in water
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Analyze by LC-MS/MS

Click to download full resolution via product page

LC-MS/MS Instrumental Conditions

2.3.1. Liquid Chromatography

| Parameter | Configuration | | :--- | :--- | | System | Waters ACQUITY UPLC I-Class (FTN) [2] | | Column |
ACQUITY UPLC HSS PFP (2.1 x 100 mm, 1.8 pm) [2] | | Column Temperature | 35 °C [2] | | Mobile
Phase A | Water [2] | | Mobile Phase B | Acetonitrile [2] | | Flow Rate | 0.40 mL/min [2] | | Injection
Volume | 20 pL [2] | | Run Time | 3.0 minutes [2] | | Gradient Program | Time (min) | %A | %B | 0.0 | 99 |
10.5]/99|11.0|50|501.5|50|501.6|99|13.0|99]|1[2]]

2.3.2. Mass Spectrometry

Parameter Configuration

System Waters Xevo TQD [2]

lonization Mode Electrospray lonization (ESI), Negative [2]
Capillary Voltage 3.0kV [2]

Source Temperature 140 °C [2]

Desolvation Temperature 450 °C [2]

Desolvation Gas Flow Optimize for maximum response
Acquisition Mode Multiple Reaction Monitoring (MRM) [2]

2.3.3. MRM Transitions and Parameters
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Precursor lon Product lon Dwell Time Collision Energy
Compound
(m/z) (m/z) (sec) (V)
5-Fluorouracil 129.0 [2] [1] 42.0 [1] 0.050 [2] Optimize (e.g., 28
[1])
5-FU-**C*>N2 132.0 42.0 0.015 [2] Optimize
(1s)

The instrument method is configured as follows:

LC-MS/MS System Configuration

UPLC System Tandem Quadrupole MS

HSS PFP Column ESI Negative Mode MRM Acquisition

35°C Capillary: 3.0 kV 5-FU: m/z 129.0-42.0
Water/Acetonitrile Source: 140 °C IS: m/z 132.0-42.0

0.4 mL/min Desolvation: 450 °C

Click to download full resolution via product page

Method Validation

The method was validated according to international guidelines for bioanalytical method validation [4] [5].

Key performance characteristics are summarized below.

Precision and Accuracy

QC Concentration Intra-day Precision Inter-day Precision Accuracy (%
Level (ng/mL) (% RSD) (% RSD) Bias)

LLOQ 20 [2] < 20% [4] < 20% [4] +15% [4]

Low QC 40 [2] <9.0[2] <9.0[2] 90.5-110.6% [2]
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QC Concentration Intra-day Precision Inter-day Precision Accuracy (%
Level (ng/mL) (% RSD) (% RSD) Bias)
Mid QC 750 [2] <9.0[2] <9.0[2] 90.5-110.6% [2]
High 1500 [2] <9.0[2] <9.0[2] 90.5-110.6% [2]
QC

Linearity and Sensitivity
Parameter Result

Calibration Range
Linear Dynamic Range

Regression Model

Lower Limit of Quantification (LLOQ)

Limit of Detection (LOD)

20-2000 ng/mL [2]

14-2600 ng/mL [2]

Linear with 1/x2 weighting

20 ng/mL [2]

~7.5 ng/mL (20% RSD) [2]

Extraction Recovery and Matrix Effects

Parameter

5-FU

Internal Standard

Extraction Recovery
Matrix Effect (Low QC)

Matrix Effect (High QC)

Discussion

76.1% [6]
62-69% (Mean 66%) [2]

46—-75% (Mean 65%) [2]

Consistent with 5-FU

94-98% (Mean 96%) [2]

96-105% (Mean 102%) [2]
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Method Performance and Advantages

This LC-MS/MS method provides a robust framework for 5-FU quantification in clinical research. The use
of a stable isotope-labeled internal standard (5-FU-3C!°N2) effectively compensates for matrix effects and
variability in sample preparation, ensuring high data quality [2]. The method's simple protein precipitation or
liquid-liquid extraction, combined with a fast 3-minute chromatographic run, enables high sample

throughput, making it suitable for therapeutic drug monitoring and pharmacokinetic studies [2].

The method demonstrates excellent precision and accuracy across the validated range, with inter-assay
variation less than 6% [3]. The LLOQ of 20 ng/mL is sufficient for clinical research applications, though
more sensitive methods (LLOQ 0.1-1 ng/mL) employing solid-phase extraction or derivatization are

available for specialized applications requiring ultratrace analysis [6] [1].

Troubleshooting and Optimization Notes

e Chromatographic Separation: The HILIC column provides excellent retention and separation of the
highly polar 5-FU molecule from matrix interferences [1]. Alternative columns include Phenomenex
Luna HILIC [1].

¢ lon Source Maintenance: Regular cleaning of the ESI source is recommended to maintain
sensitivity, particularly given the high matrix load from plasma samples.

¢ Interference Check: Method specificity was confirmed against endogenous compounds and
common co-medications including acetaminophen, fluconazole, and dihydro-5-fluorouracil [2].

Conclusion

This application note provides a thoroughly validated LC-MS/MS method for the quantification of 5-
fluorouracil in human plasma using 5-Fluorouracil-3C'>Nz as an internal standard. The method demonstrates
excellent precision, accuracy, and sensitivity suitable for clinical research applications, including therapeutic
drug monitoring and pharmacokinetic studies. The detailed protocols and validation data presented here

provide researchers with a reliable framework for implementing 5-FU analysis in their laboratories.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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